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Compound of Interest

Compound Name: 1-Methyladamantane

Cat. No.: B139842 Get Quote

Navigating the complexities of novel compounds is the cornerstone of innovation in drug

development. 1-Methyladamantane, a derivative of the uniquely structured polycyclic

hydrocarbon adamantane, presents as a valuable building block in pharmaceutical synthesis.

[1][2] Its rigid, cage-like structure and hydrophobic nature make it a person of interest for

creating more complex and stable molecules.[1] However, its safe and effective use in the

laboratory hinges on a thorough understanding of its properties and the implementation of

rigorous safety protocols.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with 1-Methyladamantane. Moving

beyond a simple checklist, we will delve into the rationale behind each procedural step,

ensuring a culture of safety and scientific integrity in your laboratory.

Understanding the Hazard Profile of 1-
Methyladamantane
Before handling any chemical, a comprehensive understanding of its hazard profile is

paramount. 1-Methyladamantane is classified with the following hazard statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]
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It is a white, crystalline solid that is combustible, though not considered a significant fire risk.[1]

[3][5] Upon combustion, it may emit corrosive fumes.[3][6] These properties dictate the

necessary personal protective equipment (PPE) and handling procedures to mitigate exposure

risks.

Property Value Source

CAS Number 768-91-2 [1][3][4][5][7][8][9]

Molecular Formula C₁₁H₁₈ [1][4][9]

Molecular Weight 150.26 g/mol [4][9]

Appearance White to Off-White Solid [5][7]

Storage Temperature 2-8°C, sealed in dry conditions [7][8][10]

Core Directive: Personal Protective Equipment
(PPE)
The selection and proper use of PPE is your primary defense against the hazards of 1-
Methyladamantane. The following is a breakdown of the required PPE and the reasoning for

its use.

Eye and Face Protection:
Requirement: Safety glasses with side-shields conforming to EN166 or NIOSH standards are

the minimum requirement.[11] For tasks with a higher risk of splashing or dust generation,

chemical safety goggles are necessary. A face shield should be worn in conjunction with

goggles when handling larger quantities or during procedures with a significant risk of

splashing.

Rationale: 1-Methyladamantane is a serious eye irritant.[3][4] Direct contact can cause

significant discomfort and potential damage. Standard eyeglasses do not provide adequate

protection from splashes or airborne particles.

Skin and Body Protection:
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Requirement: A laboratory coat is mandatory. For procedures involving larger quantities or a

higher risk of contact, a complete suit protecting against chemicals is recommended.[11]

Gloves: Wear protective gloves. Given that 1-Methyladamantane is a skin irritant, direct

contact must be avoided.[3] While specific breakthrough times for 1-Methyladamantane are

not readily available, nitrile gloves are a common and effective choice for many laboratory

chemicals. It is crucial to change gloves regularly (e.g., every 30-60 minutes) and

immediately if they become contaminated.[12]

Rationale: The H315 classification indicates that 1-Methyladamantane can cause skin

irritation.[3][4] Protective clothing and gloves prevent dermal exposure.

Respiratory Protection:
Requirement: Work should be conducted in a well-ventilated area.[3] For tasks that may

generate dust, such as weighing or transferring the solid, a dust respirator (e.g., N95 or P1)

should be used.[3][13]

Rationale: The potential for respiratory tract irritation (H335) necessitates measures to

prevent inhalation of 1-Methyladamantane dust.[3][4]

Operational Plan: A Step-by-Step Workflow
A structured operational plan ensures that all safety considerations are addressed before and

during the handling of 1-Methyladamantane.

Pre-Operational Phase:
Risk Assessment: Before beginning any new procedure, conduct a thorough risk

assessment. Identify the specific hazards associated with the quantities and manipulations of

1-Methyladamantane you will be using.

Gather Materials: Ensure all necessary PPE, spill containment materials, and waste disposal

containers are readily available.

Ventilation Check: Confirm that your work area, preferably a chemical fume hood, is

functioning correctly.
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Operational Phase:
Donning PPE: Put on all required PPE before entering the designated work area.

Handling:

When handling, do not eat, drink, or smoke.[3]

Avoid all personal contact, including inhalation.[3]

Use in a well-ventilated area.[3]

Keep containers securely sealed when not in use.[3]

Spill Management:

Minor Spills: For small spills of the solid, use dry clean-up procedures to avoid generating

dust.[3] Sweep or vacuum up the material and place it in a clean, dry, sealable, and

labeled container for disposal.[3]

Major Spills: In the event of a large spill, advise personnel in the area and alert emergency

services.[3] Control personal contact by wearing appropriate protective clothing.[3]

Prevent the spillage from entering drains or water courses.[3]

Post-Operational Phase:
Decontamination: Thoroughly clean the work area after use.

Doffing PPE: Remove PPE in a designated area, being careful to avoid self-contamination.

Personal Hygiene: Always wash hands with soap and water after handling 1-
Methyladamantane.[3]

Clothing: Work clothes should be laundered separately from other clothing.[3]

Disposal Plan: Ensuring a Safe and Compliant
Waste Stream
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Proper disposal of 1-Methyladamantane and any contaminated materials is a critical final step

in the handling process.

Waste Segregation: All waste contaminated with 1-Methyladamantane, including excess

reagent, contaminated PPE, and cleaning materials, must be segregated as hazardous

waste.

Containment: Place all 1-Methyladamantane waste in a clean, dry, sealable, and clearly

labeled container.[3]

Disposal: Dispose of the contents and container at an authorized hazardous or special waste

collection point, in accordance with all local, state, and federal regulations.[3] Do not empty

into drains.[13]

Visualizing the Workflow
To further clarify the handling process, the following diagram illustrates the key steps and

decision points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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